![molecular formula C10H11N3 B1349387 3-Methyl-4-phenyl-1H-pyrazol-5-amine CAS No. 31924-81-9](/img/structure/B1349387.png)
3-Methyl-4-phenyl-1H-pyrazol-5-amine
Overview
Description
3-Methyl-4-phenyl-1H-pyrazol-5-amine (MPP+), also known as 1-methyl-4-phenylpyridinium, is an organic compound that is used in scientific research as a model compound for Parkinson's disease. It is a quaternary ammonium cation that is structurally related to dopamine and has a similar mechanism of action. MPP+ is commonly used in a variety of laboratory experiments to study the biochemical and physiological effects of Parkinson's disease.
Scientific Research Applications
Hydrogen-Bonded Structural Analysis
3-Methyl-4-phenyl-1H-pyrazol-5-amine has been studied for its hydrogen-bonded structures. For instance, in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, molecules are linked into complex sheets by hydrogen bonds, showcasing the compound's potential in molecular structure studies (Portilla et al., 2007).
Impact on Reductive Cyclization in Pyrazole Derivatives
Studies have explored the role of 3-Methyl-4-phenyl-1H-pyrazol-5-amine in the reductive cyclization of pyrazole derivatives. The existence of intramolecular hydrogen bonds is a crucial factor affecting the reactivity of these compounds, as demonstrated through XRD and DFT studies (Szlachcic et al., 2020).
Application in Dye Synthesis
The compound is integral in synthesizing new heterocycles with dyeing properties. It has been used to create azo and bisazo dyes, indicating its significance in the dye industry and possibly in biological applications (Bagdatli & Ocal, 2012).
Tautomerism Studies in Azo Dyes
3-Methyl-4-phenyl-1H-pyrazol-5-amine has been used to study tautomerism in azo dyes. These studies are essential for understanding the NMR properties of azo dyes, showcasing the compound's utility in molecular spectroscopy (Deneva et al., 2019).
Role in Anti-Inflammatory Properties
Research indicates its application in studying anti-inflammatory properties. For instance, 3-methyl-5-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-1-phenyl-1H-pyrazol-4-amine, a derivative, has been analyzed for its atropisomeric relationships, contributing valuable insights into the pharmacological profile of anti-inflammatory agents (Veloso et al., 2012).
Synthesis and Characterization in Pyrazole Derivatives
The compound's derivatives have been synthesized and characterized for their potential in bioactivity. Studies have explored their structure and applications in pharmacophore identification for antitumor, antifungal, and antibacterial activities (Titi et al., 2020).
Applications in Organic Synthesis
It's used in organic synthesis, such as in the synthesis of pyrazolopyrimidines and pyrazoloquinazolines, demonstrating its versatility in creating complex organic molecules (Kryl'skiĭ et al., 2010).
Catalytic Applications
The compound has been used in studies exploring catalysis, such as in the synthesis of benzo[g]pyrazolo[3,4-b]quinoline-5,10-diones under solvent-free conditions, highlighting its potential in green chemistry applications (Wu et al., 2010).
properties
IUPAC Name |
5-methyl-4-phenyl-1H-pyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-7-9(10(11)13-12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H3,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMDNRKCXSUJMCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80975823 | |
Record name | 5-Methyl-4-phenyl-1,2-dihydro-3H-pyrazol-3-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80975823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
18.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24803553 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3-Methyl-4-phenyl-1H-pyrazol-5-amine | |
CAS RN |
31924-81-9, 60419-81-0 | |
Record name | 5-Amino-3-methyl-4-phenylpyrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031924819 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methyl-4-phenyl-1,2-dihydro-3H-pyrazol-3-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80975823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-4-phenyl-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 60419-81-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-AMINO-3-METHYL-4-PHENYLPYRAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OC0W48DG01 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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